(Z)-4-ethyl 2-(2-methoxyethyl) 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: 4-O-ethyl 2-O-(2-methoxyethyl) 5-[[(Z)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C25H25N3O6S2/c1-5-33-24(29)20-15(2)21(25(30)34-10-9-31-3)36-23(20)27-13-17(12-26)22-28-19(14-35-22)16-7-6-8-18(11-16)32-4/h6-8,11,13-14,27H,5,9-10H2,1-4H3/b17-13-
• InChI Key: GVWCYAKQZORAMN-LGMDPLHJSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCCOC)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCCOC)N/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C25H25N3O6S2
• Molecular Weight: 527.6 g/mol

Description

(Z)-4-ethyl 2-(2-methoxyethyl) 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C25H25N3O6S2 and its molecular weight is 527.61. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-ethyl 2-(2-methoxyethyl) 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-3-methylthiophene-2,4-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-ethyl 2-(2-methoxyethyl) 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-3-methylthiophene-2,4-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoluminescent Properties and Materials Science

Compounds similar to the queried molecule have been explored for their photoluminescent properties. For example, novel derivatives of 3,4-ethylenedioxythiophene (EDOT) have been synthesized and investigated for their potential in photoluminescent applications. The synthesis processes often involve lithiation followed by conversion to various derivatives, enabling coupling reactions useful in the development of photoluminescent materials (Pepitone, Hardaker, & Gregory, 2003).

Medicinal Chemistry and Antimicrobial Activities

Additionally, similar compounds have been explored for their antimicrobial activities. For instance, thiazole and its fused derivatives synthesized from reactions involving ethyl 2-(benzo[d]thazol-2-yl)acetate with various arylidinemalononitrile derivatives showed promising results in vitro against bacterial and fungal isolates. These studies demonstrate the potential of such compounds in medicinal chemistry, specifically in developing new antimicrobial agents (Mohamed, 2014).

Polymer Science

In polymer science, the synthesis of polymers through cationic polymerization initiated by compounds structurally related to the queried molecule has been investigated. These studies are crucial for understanding the polymerization processes and developing new polymeric materials with specific characteristics, such as bimodal molecular weight distribution, which could have various industrial applications (Li, Padías, & Hall, 1992).